Cas no 1369790-21-5 (Benzene, 2-bromo-1-(1,1-dimethylethyl)-3-iodo-)

• Product Name: Benzene, 2-bromo-1-(1,1-dimethylethyl)-3-iodo-
• CAS No: 1369790-21-5
• MF: C₁₀H₁₂BrI
• MW: 339.010754585266
• CID: 5305856
• Update Time: 2025-10-23

Benzene, 2-bromo-1-(1,1-dimethylethyl)-3-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-(1,1-dimethylethyl)-3-iodo-

• Inchi： 1S/C10H12BrI/c1-10(2,3)7-5-4-6-8(12)9(7)11/h4-6H,1-3H3
• InChI Key： LVBIZFQBWIYONG-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=CC=CC(I)=C1Br

Additional information on Benzene, 2-bromo-1-(1,1-dimethylethyl)-3-iodo-

Comprehensive Analysis of Benzene, 2-bromo-1-(1,1-dimethylethyl)-3-iodo- (CAS No. 1369790-21-5)

Benzene, 2-bromo-1-(1,1-dimethylethyl)-3-iodo- (CAS No. 1369790-21-5) is a halogenated aromatic compound with significant applications in organic synthesis and material science. This compound, characterized by its unique bromo and iodo substituents, has garnered attention for its versatility in cross-coupling reactions, a topic frequently searched by chemists and researchers. The presence of a tert-butyl group further enhances its steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research.

In recent years, the demand for halogenated benzene derivatives has surged due to their role in developing advanced materials and bioactive molecules. Searches for "iodo-bromo benzene synthesis" and "tert-butyl benzene applications" reflect growing interest in this niche. The compound's CAS No. 1369790-21-5 is often queried in databases like SciFinder and Reaxys, underscoring its relevance in academic and industrial settings. Its stability under various conditions also makes it a candidate for studies on sustainable chemistry and green synthesis.

The structural features of Benzene, 2-bromo-1-(1,1-dimethylethyl)-3-iodo- enable its use in palladium-catalyzed reactions, a hot topic in synthetic chemistry. Researchers exploring "C-C bond formation" or "aryl halide reactivity" will find this compound particularly intriguing. Its electron-withdrawing and steric hindrance properties are frequently discussed in forums and publications, aligning with trends in precision molecular design.

From an analytical perspective, techniques like NMR spectroscopy and mass spectrometry are essential for characterizing this compound. Queries such as "NMR peaks for iodobenzene derivatives" highlight the need for detailed spectral data. The compound's crystalline structure and solubility in common organic solvents further facilitate its handling in lab environments.

In conclusion, Benzene, 2-bromo-1-(1,1-dimethylethyl)-3-iodo- (CAS No. 1369790-21-5) represents a critical building block in modern chemistry. Its alignment with trends like catalysis, material innovation, and structural analysis ensures its continued relevance. As interest in tailored aromatic compounds grows, this compound will remain a focal point for research and development.